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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1313717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of lactose
octaacetate (CAS No: 6291-42-5), a fully acetylated derivative of lactose. Due to the
esterification of its hydroxyl groups, lactose octaacetate exhibits significantly different
solubility properties compared to its parent sugar, lactose. Its hydrophobic nature makes it
readily soluble in a range of organic solvents while being practically insoluble in water. This
document summarizes the available quantitative and qualitative solubility data, provides a
detailed experimental protocol for solubility determination, and outlines an analytical workflow
for quantification.

Core Data Presentation

The solubility of a compound is a critical physicochemical parameter in drug development and
formulation, influencing its bioavailability, dissolution rate, and routes of administration. The
following tables present the available solubility data for 3-D-lactose octaacetate.

Quantitative Solubility Data

A specific quantitative solubility value for lactose octaacetate has been reported in dimethyl
sulfoxide (DMSOQO). For many other organic solvents, precise numerical data is not readily
available in the literature; therefore, qualitative descriptors are provided based on information
from various chemical suppliers and studies.
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Solvent

Abbreviation

Solubility (at
ambient
temperature)

Citation

Dimethyl Sulfoxide

DMSO

100 mg/mL (147.36

mM) requires

sonication

[1]

Qualitative Solubility Data

Lactose octaacetate is generally described as being soluble in a variety of common organic

solvents.
Lo Qualitative o
Solvent Abbreviation . Citation
Solubility
Dichloromethane DCM Soluble [2]
Dimethylformamide DMF Soluble [2]
Ethyl Acetate EtOAcC Soluble [2]
Methanol MeOH Soluble [2]
Chloroform Soluble [3]
Acetone Soluble [3]
Less
Water H20 soluble/Practically [3]

insoluble

Experimental Protocol: Determination of
Thermodynamic Solubility using the Shake-Flask

Method

The shake-flask method is the gold standard for determining the thermodynamic equilibrium

solubility of a compound in a specific solvent[4][5]. The following protocol provides a detailed
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methodology for determining the solubility of lactose octaacetate.

Materials and Equipment

e Solute: B-D-Lactose Octaacetate (purity > 98%)
¢ Solvents: High-purity (e.g., HPLC grade) solvents of interest.

e Equipment:

[e]

Analytical balance

o Vials with screw caps (e.g., 4 mL or 8 mL glass vials)

o Orbital shaker or rotator with temperature control

o Centrifuge with temperature control

o Syringe filters (e.g., 0.22 pum or 0.45 um, ensure compatibility with the solvent)
o Syringes

o Volumetric flasks and pipettes

o Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC system)

Procedure

a. Preparation of Saturated Solution:

o Add an excess amount of lactose octaacetate to a pre-weighed vial. The excess solid is
crucial to ensure that equilibrium with the solid phase is achieved.

e Pipette a known volume (e.g., 2 mL) of the desired solvent into the vial.
e Securely cap the vials to prevent solvent evaporation.

e Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for
a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typically
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recommended[5].
. Separation of Undissolved Solid:

After the equilibration period, allow the vials to stand undisturbed at the set temperature for a
short period to let the excess solid settle.

To separate the supernatant from the undissolved solid, either:

o Centrifugation: Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) at
the same temperature as the equilibration to pellet the excess solid.

o Filtration: Directly filter the suspension using a syringe fitted with a solvent-compatible filter
into a clean collection vial. Discard the initial portion of the filtrate to avoid any adsorption
effects from the filter membrane.

. Quantification of Dissolved Solute:

Carefully aspirate an aliquot of the clear supernatant from the centrifuged sample or use the
filtrate.

Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of
the analytical method.

Analyze the diluted sample using a validated analytical method to determine the
concentration of lactose octaacetate.

Analytical Quantification Methods

a. High-Performance Liquid Chromatography (HPLC): HPLC is a precise method for
quantifying lactose octaacetate[6][7][8][9][10].

o Detection:

o Refractive Index Detection (RID): Suitable for direct detection of carbohydrates without a
chromophore[9].
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o UV-Vis Detection: Requires derivatization of lactose octaacetate to introduce a
chromophore. Derivatization with aminobenzoic acid has been reported for lactose
analysis[6][7].

e Column: Areversed-phase column (e.g., C8 or C18) is typically used.

o Mobile Phase: A mixture of methanol and water or acetonitrile and water is common.

o Quantification: Prepare a calibration curve using standard solutions of lactose octaacetate
of known concentrations.

b. UV-Vis Spectrophotometry: A simpler and more accessible method if lactose octaacetate
exhibits sufficient UV absorbance in the chosen solvent[11].

o Determine the wavelength of maximum absorbance (Amax) of lactose octaacetate in the
solvent.

» Prepare a series of standard solutions of known concentrations.
e Measure the absorbance of the standards and the unknown sample at the Amax.

o Construct a calibration curve by plotting absorbance versus concentration and determine the
concentration of the unknown sample.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the determination of lactose
octaacetate solubility using the shake-flask method.
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Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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